Cas no 4872-24-6 (Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI))
4872-24-6 structure
Product Name:Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI)
CAS No:4872-24-6
MF:C9H12N2O3
MW:196.203182220459
CID:932071
PubChem ID:10965434
Update Time:2025-04-19
Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI)
- Carbamic acid,(6-methoxy-3-pyridinyl)-,ethyl ester(9ci)
- SCHEMBL7886661
- 4872-24-6
- AKOS008932629
-
- Inchi: 1S/C9H12N2O3/c1-3-14-9(12)11-7-4-5-8(13-2)10-6-7/h4-6H,3H2,1-2H3,(H,11,12)
- InChI Key: UCOKTMRCFZXUHR-UHFFFAOYSA-N
- SMILES: O(C(NC1C=NC(=CC=1)OC)=O)CC
Computed Properties
- Exact Mass: 196.08479225g/mol
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 60.4Ų
Carbamic acid, (6-methoxy-3-pyridinyl)-, ethyl ester (9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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